3-(4-methylphenylsulfonamido)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-[(4-methylphenyl)sulfonylamino]-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C20H16N4O4S2/c1-13-7-9-16(10-8-13)30(26,27)24-15-5-2-4-14(12-15)18(25)21-20-23-22-19(28-20)17-6-3-11-29-17/h2-12,24H,1H3,(H,21,23,25)
• InChI Key: XPYATCGLMRRQBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NC3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C20H16N4O4S2
• Molecular Weight: 440.5 g/mol

Description

3-(4-methylphenylsulfonamido)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H16N4O4S2 and its molecular weight is 440.49. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methylphenylsulfonamido)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methylphenylsulfonamido)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anticancer Potential : A study synthesized and evaluated the anticancer activity of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides against four cancer cell lines. The compounds showed moderate to excellent anticancer activities, with some derivatives demonstrating higher activities than the reference drug, etoposide (Ravinaik et al., 2021).

• Anti-Inflammatory and Anti-Cancer Agents : Another study synthesized novel substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides. These compounds were evaluated for their anti-inflammatory and anti-cancer properties, showing potential as therapeutic agents (Gangapuram & Redda, 2009).

• Antimicrobial Activities : A series of biologically active compounds, including sulfonamide derivatives, were synthesized and demonstrated significant activities against bacterial and fungal strains. These findings highlight the potential of these compounds in treating microbial infections (Babu et al., 2012).

• Carbonic Anhydrase Inhibitors : Research on aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV, and XII revealed that these compounds exhibit nanomolar inhibitory concentrations. This suggests their potential application in disorders related to carbonic anhydrase activity (Supuran et al., 2013).